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Compound of Interest

Compound Name: Dipyridamole-d20

Cat. No.: B563131 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of Dipyridamole-d20, a deuterated form of Dipyridamole. Adherence to these

guidelines is essential for maintaining a safe laboratory environment and complying with

regulatory standards.

Quantitative Data Summary
While specific quantitative ecotoxicity data for Dipyridamole-d20 is not readily available, the

following table summarizes key identification and safety information.
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Parameter Value Reference

Chemical Name

2,2',2'',2'''-((4,8-Bis(piperidin-1-

yl-d10)pyrimido[5,4-

d]pyrimidine-2,6-

diyl)bis(azanetriyl))tetrakis(eth

an-1-ol)

[1]

CAS Number 1189983-52-5 [1]

Molecular Formula C24H20D20N8O4 [1]

Molecular Weight 524.8 g/mol [1]

OSHA Hazard Classification
Not classified as a "Hazardous

Chemical"
[1]

Ecotoxicity No data available [1]

Detailed Disposal Procedures
The proper disposal of Dipyridamole-d20, as with any laboratory chemical, requires a

systematic approach that prioritizes safety and regulatory compliance. The following

procedures outline the necessary steps for managing this compound from the point of

generation to its final disposal.

Step 1: Waste Identification and Segregation
Initial Assessment: At the point of generation, identify the waste as Dipyridamole-d20.

Waste Stream Segregation: Do not mix Dipyridamole-d20 waste with other chemical waste

streams unless explicitly permitted by your institution's waste management guidelines. It

should be collected in a designated, compatible container.

Step 2: Container Selection and Labeling
Container Choice: Use a clean, dry, and chemically compatible container for collecting

Dipyridamole-d20 waste. The container must have a secure, tight-fitting lid.

Accurate Labeling: Clearly label the waste container with the following information:
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"Waste Dipyridamole-d20"

The full chemical name: 2,2',2'',2'''-((4,8-Bis(piperidin-1-yl-d10)pyrimido[5,4-d]pyrimidine-

2,6-diyl)bis(azanetriyl))tetrakis(ethan-1-ol)

CAS Number: 1189983-52-5

An estimate of the quantity of waste.

The date of accumulation.

Any known hazards (although not classified as hazardous by OSHA, it is prudent to

handle with care).

Step 3: Storage of Waste
Designated Storage Area: Store the waste container in a designated satellite accumulation

area within the laboratory.

Safe Storage Conditions: The storage area should be secure, well-ventilated, and away from

incompatible materials, such as strong oxidizing agents[1]. The container must be kept

closed at all times, except when adding waste.

Step 4: Disposal Pathway Determination
The primary recommended disposal method for Dipyridamole-d20 is through a licensed

hazardous material disposal company.

Professional Disposal: Arrange for the collection of the Dipyridamole-d20 waste by your

institution's Environmental Health and Safety (EHS) department or a contracted licensed

hazardous waste disposal company[1].

Incineration: The material may be disposed of by incineration in a facility equipped with an

afterburner and scrubber to ensure complete combustion and to neutralize any harmful

byproducts[1].

Landfill: Landfilling of this chemical is not recommended without prior treatment, as its

environmental fate and mobility in soil are unknown[1].
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Sewer Disposal: Do not dispose of Dipyridamole-d20 down the drain or into any sewer

system.

Step 5: Handling Contaminated Materials
Personal Protective Equipment (PPE): When handling Dipyridamole-d20 or its waste, wear

appropriate PPE, including safety goggles with side-shields, gloves, and a lab coat[1].

Contaminated Labware: Any labware (e.g., glassware, plasticware) that is grossly

contaminated with Dipyridamole-d20 should be decontaminated if possible or disposed of

as chemical waste along with the compound.

Spill Cleanup: In the event of a spill, avoid inhalation of dust. Wear appropriate personal

protective equipment. Sweep up the spilled material and place it in a designated waste

container for disposal[1].

Step 6: Documentation
Maintain a detailed record of the generation, storage, and disposal of Dipyridamole-d20
waste. This documentation is crucial for regulatory compliance and internal safety audits.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dipyridamole-d20.
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Start: Waste Generation

Step 1: Identification & Segregation

Step 2: Containerization

Step 3: Storage

Step 4: Disposal Pathway

Dipyridamole-d20 waste generated

Identify as Dipyridamole-d20 waste

Segregate from other waste streams

Use compatible, sealed container

Label with chemical name, CAS#, date, and quantity

Store in designated satellite accumulation area

Consult Institutional EHS Guidelines

Engage Licensed Hazardous Waste Vendor

Primary Route

Incinerate in an approved facility with afterburner and scrubber

Likely Method

Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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